5-(5-Fluoro-2-methylphenyl)nicotinic acid, 95%

• IUPAC Name: 5-(5-fluoro-2-methylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H10FNO2/c1-8-2-3-11(14)5-12(8)9-4-10(13(16)17)7-15-6-9/h2-7H,1H3,(H,16,17)
• InChI Key: HGLVCZBNLPONNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)C2=CC(=CN=C2)C(=O)O
• Molecular Formula: C13H10FNO2
• DSSTOX Substance ID: DTXSID40681357
• Molecular Weight: 231.22 g/mol
• CAS RN: 1261896-75-6

Description

5-(5-Fluoro-2-methylphenyl)nicotinic acid (5-F2MPA) is a novel fluorinated nicotinic acid derivative with a wide range of scientific and medical applications. It has been studied extensively in the past few decades due to its unique properties and potential applications. 5-F2MPA has been used in various fields such as drug discovery, organic synthesis, biochemistry, and medical research.

Scientific Research Applications

5-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% has been extensively studied for its potential applications in various scientific fields. It has been used in drug discovery and development, organic synthesis, biochemistry, and medical research. It has been used as a tool for studying the structure and function of proteins, enzymes, and other bio-molecules. It has also been used to study the effects of drugs on the body and to identify new therapeutic targets. Additionally, 5-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% has been used to study the metabolism and transport of drugs, as well as to investigate the effects of environmental toxins on the body.

Mechanism of Action

5-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% is believed to act as a non-competitive inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme that breaks down the neurotransmitter acetylcholine, which is responsible for transmitting signals between nerve cells. By inhibiting AChE, 5-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% increases the levels of acetylcholine in the body, which can lead to increased alertness and improved cognitive function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% have been studied extensively. Studies have shown that 5-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% increases the levels of acetylcholine in the brain and activates the cholinergic system, which is responsible for regulating memory, learning, and other cognitive functions. Additionally, 5-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% has been found to increase dopamine levels in the brain, which can lead to improved mood and motivation. 5-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% has also been found to reduce inflammation and oxidative stress, as well as to improve mitochondrial function.

Advantages and Limitations for Lab Experiments

5-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% has several advantages for use in lab experiments. It is a relatively inexpensive and easily accessible compound, and it is highly soluble in water. Additionally, it is non-toxic and has a low potential for side effects. However, 5-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% is not very stable and is susceptible to hydrolysis, which can limit its use in certain experiments.

Future Directions

5-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% has many potential applications in the medical and scientific fields, and there are several future directions for further research. For example, further studies could be conducted to investigate the effects of 5-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% on neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further research could be conducted to investigate the effects of 5-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% on cognitive function, mood, and behavior. Additionally, research could be conducted to investigate the effects of 5-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% on the cardiovascular system and other physiological processes. Finally, further research could be conducted to investigate the effects of 5-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% on drug metabolism and transport.

Synthesis Methods

5-(5-Fluoro-2-methylphenyl)nicotinic acid, 95% can be synthesized from the reaction of 5-fluoro-2-methylphenol and sodium cyanide in aqueous solution. The reaction is carried out in the presence of a base such as sodium hydroxide. The reaction proceeds in two steps. First, the 5-fluoro-2-methylphenol reacts with sodium cyanide to form 5-fluoro-2-methyl-2-cyano-phenol. This intermediate then undergoes a decarboxylation reaction to form 5-(5-Fluoro-2-methylphenyl)nicotinic acid, 95%. This method is simple and can be scaled up easily for commercial production.